Cas no 1261906-95-9 (3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid)
1261906-95-9 structure
Product Name:3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid
CAS No:1261906-95-9
MF:C14H11NO4
MW:257.241443872452
MDL:MFCD18320298
CID:1086097
PubChem ID:53226204
Update Time:2025-04-20
3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-(benzo[d][1,3]dioxol-5-yl)benzoic acid
- 3-amino-5-(1,3-benzodioxol-5-yl)benzoic acid
- 3-Amino-5-(3,4-methylenedioxyphenyl)benzoic acid
- AKOS022184948
- BS-20187
- 1261906-95-9
- CS-0209176
- DTXSID80689933
- 3-Amino-5-(benzo[d][1,3]dioxol-5-yl)benzoicacid
- Benzoic acid, 3-amino-5-(1,3-benzodioxol-5-yl)-
- MFCD18320298
- 3-Amino-5-(2H-1,3-benzodioxol-5-yl)benzoic acid
- 3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid
-
- MDL: MFCD18320298
- Inchi: 1S/C14H11NO4/c15-11-4-9(3-10(5-11)14(16)17)8-1-2-12-13(6-8)19-7-18-12/h1-6H,7,15H2,(H,16,17)
- InChI Key: PGGHLIXPLNWTIK-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)C1C=C(C=C(C(=O)O)C=1)N
Computed Properties
- Exact Mass: 257.06900
- Monoisotopic Mass: 257.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 81.8Ų
Experimental Properties
- PSA: 81.78000
- LogP: 2.94390
3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM280984-1g |
3-Amino-5-(benzo[d][1,3]dioxol-5-yl)benzoic acid |
1261906-95-9 | 95% | 1g |
$311 | 2021-06-17 | |
| Chemenu | CM280984-250mg |
3-Amino-5-(benzo[d][1,3]dioxol-5-yl)benzoic acid |
1261906-95-9 | 95% | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM280984-1g |
3-Amino-5-(benzo[d][1,3]dioxol-5-yl)benzoic acid |
1261906-95-9 | 95% | 1g |
$*** | 2023-04-03 | |
| abcr | AB327450-250 mg |
3-Amino-5-(3,4-methylenedioxyphenyl)benzoic acid; 95% |
1261906-95-9 | 250mg |
€297.00 | 2023-04-26 | ||
| abcr | AB327450-1 g |
3-Amino-5-(3,4-methylenedioxyphenyl)benzoic acid; 95% |
1261906-95-9 | 1g |
€637.00 | 2023-04-26 | ||
| TRC | A634410-25mg |
3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid |
1261906-95-9 | 25mg |
$ 75.00 | 2023-04-19 | ||
| TRC | A634410-50mg |
3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid |
1261906-95-9 | 50mg |
$ 115.00 | 2023-04-19 | ||
| TRC | A634410-100mg |
3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid |
1261906-95-9 | 100mg |
$ 178.00 | 2023-04-19 | ||
| TRC | A634410-250mg |
3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid |
1261906-95-9 | 250mg |
$ 305.00 | 2023-04-19 | ||
| abcr | AB327450-250mg |
3-Amino-5-(3,4-methylenedioxyphenyl)benzoic acid, 95%; . |
1261906-95-9 | 95% | 250mg |
€297.00 | 2025-04-21 |
3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
1261906-95-9 (3-Amino-5-(3,4-methylenedioxyphenyl)benzoic Acid) Related Products
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